Cas no 886961-21-3 (3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea)

• Product Name: 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea
• CAS No: 886961-21-3
• MF: C₁₉H₂₆N₈O₃S
• MW: 446.526541233063
• CID: 5483708
• Update Time: 2025-07-15

3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)-N-(4-methoxyphenyl)-
• 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea

• Inchi： 1S/C19H26N8O3S/c1-28-15-4-2-14(3-5-15)20-19(31)25-24-16-21-17(26-6-10-29-11-7-26)23-18(22-16)27-8-12-30-13-9-27/h2-5H,6-13H2,1H3,(H2,20,25,31)(H,21,22,23,24)
• InChI Key： PXDLKZYCBKNQKJ-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC=C(OC)C=C1)=S)NC1=NC(N2CCOCC2)=NC(N2CCOCC2)=N1

Additional information on 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea

Professional Introduction to Compound with CAS No. 886961-21-3 and Product Name: 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea

The compound identified by the CAS number 886961-21-3 and the product name 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that contribute to its biological activity, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The structure of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea features a triazine core, which is a well-known scaffold in medicinal chemistry. The triazine ring system is particularly noteworthy for its ability to engage in multiple hydrogen bonding interactions, a feature that is often exploited in the design of bioactive molecules. The presence of morpholine substituents at the 4 and 6 positions of the triazine ring further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

The introduction of a 4-methoxyphenyl group at the thiourea moiety adds another layer of complexity to the compound's structure. This aromatic ring not only contributes to the overall stability of the molecule but also serves as a platform for further functionalization. The methoxy group at the para position relative to the phenyl ring is particularly interesting, as it can influence both the electronic properties and the metabolic fate of the compound. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry. Thiourea compounds are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The specific derivative 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea has been investigated for its potential role in modulating various biological pathways. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in disease processes.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to introduce the desired functional groups with high precision. The morpholine rings are typically introduced through nucleophilic substitution reactions, while the thiourea moiety is formed via condensation reactions. The final step involves coupling the triazine ring to the 4-methoxyphenyl group, which is achieved through palladium-catalyzed cross-coupling reactions.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The structural features of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea allow it to interact with specific biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving patient outcomes. Researchers are currently exploring various ways to enhance the potency and selectivity of this compound through structural modifications.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have been employed to predict the binding affinities and mechanisms of action of this compound. Molecular docking studies have revealed that this molecule can bind effectively to several key targets, including enzymes and receptors involved in cancer progression and inflammation. These computational insights have guided experimental efforts and have helped researchers design more effective derivatives.

In conclusion, 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(4-methoxyphenyl)thiourea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely that it will play an important role in future drug discovery efforts.